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Compound of Interest

Compound Name: Avinza

Cat. No.: B8383307

For researchers, scientists, and drug development professionals, the proper disposal of
pharmaceutical substances is a critical component of laboratory safety and regulatory
compliance. Avinza, an extended-release capsule containing morphine sulfate, is a Schedule I
controlled substance requiring stringent handling and disposal protocols to prevent diversion,
misuse, and environmental contamination.[1] This document provides essential, step-by-step
guidance for the safe and compliant disposal of Avinza in a laboratory setting.

Immediate Safety and Disposal Recommendations

The U.S. Food and Drug Administration (FDA) has identified Avinza as a medication that can
be especially harmful, and in some cases fatal, with just one dose if used by someone other
than the person for whom it was prescribed.[2] Due to this high risk, the FDA includes Avinza
on its "flush list."[2][3] This recommendation is made to immediately and permanently remove
the risk of harm.[4]

However, in a research or laboratory setting, disposal procedures must also align with
Environmental Protection Agency (EPA) and Drug Enforcement Administration (DEA)
regulations for pharmaceutical waste.[5][6][7]

Quantitative Disposal Guidelines Summary

While specific quantitative data on disposal efficacy is not readily available in public literature,
the following table summarizes the recommended disposal methods and their intended
applications for Avinza.
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Regulatory Bodies

DEA-Registered

Primary method for

Ensures a secure
chain of custody for

controlled substances.

o o Manages the return of  DEA, EPA
Reverse Distributor research facilities. _
unused or expired
medications to the
manufacturer.
Prevents accidental
ingestion and misuse.
FDA-recommended )
) [1] The FDA believes
) for household disposal )
Flushing ) the risk of harm from FDA
when take-back is not )
. accidental exposure
available.[2][3][4] ) )
far outweighs potential
environmental risks.[3]
Often located at
Drug Take-Back Alternative for unused  pharmacies and law DEA
Programs medication disposal. enforcement facilities.
[81[°]
Must be conducted at
) ] For hazardous ]
Incineration a permitted hazardous  EPA

pharmaceutical waste.

waste facility.

Detailed Disposal Protocols

Adherence to established protocols is mandatory for the disposal of Avinza in a research

environment. The following step-by-step procedures outline the appropriate actions.

Protocol 1: Disposal via a DEA-Registered Reverse Distributor

This is the preferred and most compliant method for laboratory settings.

e Segregation: Isolate all expired, unused, or unwanted Avinza from active inventory.
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e Documentation: Maintain meticulous records of the drug, including the quantity,
concentration, and date of segregation for disposal. This is crucial for DEA compliance.

o Contact a Reverse Distributor: Engage a DEA-registered reverse distributor that handles
Schedule Il substances.

e Packaging and Shipping: Follow the specific instructions provided by the reverse distributor
for packaging and shipping the Avinza. This will typically involve using specific containers
and labeling.

» Record of Disposal: Obtain and retain all documentation from the reverse distributor, such as
DEA Form 41, which confirms the destruction of the controlled substance.[6]

Protocol 2: On-Site Destruction (If Permitted and Equipped)

Some facilities may be authorized to destroy controlled substances on-site. This requires strict
adherence to DEA regulations.

 Verification of Authorization: Confirm that your facility is registered with the DEA to destroy
controlled substances and that your methods comply with all federal and state regulations.

o Witnessing: The destruction process must be witnessed by at least two authorized
employees.

e Destruction Method: The chosen method must render the morphine sulfate non-retrievable.
This is often achieved through incineration.

o Documentation: Complete DEA Form 41, detailing the substance, quantity, and method of
destruction, along with the signatures of the two witnesses.

» Record Keeping: Retain the completed Form 41 for a minimum of two years.
Protocol 3: Flushing (Emergency or Household Situations)

While flushing is recommended by the FDA for households to prevent immediate harm, it is
generally not the primary method for routine laboratory disposal due to environmental
considerations and the availability of more controlled disposal streams.[4][7][10] However, in a
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situation where there is an immediate risk of diversion or accidental exposure and no other
disposal method is available, flushing is the advised course of action.

Immediate Action: If a situation necessitates immediate disposal to prevent harm, locate a
toilet.

» Disposal: Empty the contents of the Avinza capsules directly into the toilet.
e Flushing: Flush the toilet to dispose of the medication.

o Documentation: Record the circumstances, quantity, and reason for this emergency disposal
in laboratory records.

Logical Workflow for Avinza Disposal

The following diagram illustrates the decision-making process for the proper disposal of Avinza
in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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